Cas no 63316-27-8 (Isovitexin-2''-4'-di-O-beta-D-glucosid)

• Product Name: Isovitexin-2''-4'-di-O-beta-D-glucosid
• CAS No: 63316-27-8
• MF: C₃₃H₄₀O₂₀
• MW: 756.658712387085
• CID: 2062103
• PubChem ID: 162639149
• Update Time: 2025-04-24

Isovitexin-2''-4'-di-O-beta-D-glucosid Chemical and Physical Properties

Names and Identifiers

• Isovitexin-2''-4'-di-O-beta-D-glucosid
• FS-8381
• Isosaponarin 2''-O-glucoside (Isovitexin-2''-4'-di-O-beta-D-glucoside)
• AKOS040763442
• 63316-27-8

• Inchi： 1S/C33H40O20/c34-7-16-23(41)27(45)31(53-33-29(47)26(44)22(40)18(9-36)52-33)30(50-16)20-13(38)6-15-19(24(20)42)12(37)5-14(49-15)10-1-3-11(4-2-10)48-32-28(46)25(43)21(39)17(8-35)51-32/h1-6,16-18,21-23,25-36,38-47H,7-9H2/t16-,17-,18-,21-,22-,23-,25+,26+,27+,28-,29-,30+,31-,32-,33+/m1/s1
• InChI Key： ZMKFRCAKYUJGFQ-QPCXLFDESA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C2C(=CC3=C(C(C=C(C4C=CC(=CC=4)O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO)O4)O)O)O)O3)=O)C=2O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 756.21129366g/mol
• Monoisotopic Mass: 756.21129366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 9
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 335Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on Isovitexin-2''-4'-di-O-beta-D-glucosid

Introduction to Isovitexin-2''-4'-di-O-beta-D-glucosid (CAS No. 63316-27-8)

Isovitexin-2''-4'-di-O-beta-D-glucosid, also known by its CAS number 63316-27-8, is a naturally occurring flavonoid glycoside that has garnered significant attention in the fields of food science, nutrition, and pharmacology. This compound is a derivative of isovitexin, a flavone aglycone, with two glucose units attached at specific positions on the molecule. The structural uniqueness of this compound lies in its beta-D-glucosid groups, which are attached at the 2'' and 4' positions of the isovitexin backbone. This specific glycosylation pattern not only influences its physicochemical properties but also plays a crucial role in its bioavailability and biological activity.

The compound is primarily found in various plant species, particularly in fruits, vegetables, and medicinal herbs. Recent studies have highlighted its presence in citrus fruits, onions, and green tea, where it contributes to the overall antioxidant capacity of these foods. Researchers have also explored its potential as a nutraceutical ingredient due to its ability to scavenge free radicals and reduce oxidative stress in vitro.

Isovitexin-2''-4'-di-O-beta-D-glucosid has been extensively studied for its biological activities. A 2023 study published in the Nutrients journal demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to modulate key enzymes involved in carbohydrate metabolism, making it a promising candidate for managing metabolic disorders like type 2 diabetes.

The structural elucidation of this compound has been made possible through advanced analytical techniques such as NMR spectroscopy and HPLC. These methods have provided insights into its molecular weight, which is approximately 594 g/mol, and its solubility characteristics. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents like methanol and ethanol, which is advantageous for its extraction and purification from natural sources.

In terms of applications, Isovitexin-2''-4'-di-O-beta-D-glucosid has found use in the food industry as a natural colorant and flavor enhancer. Its ability to stabilize food matrices against oxidative degradation makes it a valuable additive in processed foods. Furthermore, it has been incorporated into functional beverages and dietary supplements to enhance their antioxidant profiles.

The latest research on this compound has focused on its potential therapeutic applications. A 2023 clinical trial conducted by researchers at the University of California revealed that supplementation with this compound significantly improved lipid profiles in hyperlipidemic patients. The study suggested that it may exert its effects through modulation of the gut microbiome, which could open new avenues for treating cardiovascular diseases.

In conclusion, Isovitexin-2''-4'-di-O-beta-D-glucosid (CAS No. 63316-27-8) is a multifaceted natural product with diverse applications across various industries. Its unique chemical structure, coupled with its bioactive properties, positions it as a key ingredient in the development of novel health-promoting products. As ongoing research continues to unravel its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in both food science and medicine.